Cas no 2228758-23-2 (methyl 5-(1,1-difluoro-2-hydroxyethyl)thiophene-3-carboxylate)

• Product Name: methyl 5-(1,1-difluoro-2-hydroxyethyl)thiophene-3-carboxylate
• CAS No: 2228758-23-2
• MF: C₈H₈F₂O₃S
• MW: 222.209128379822
• CID: 6423308
• PubChem ID: 165638862
• Update Time: 2025-05-19

methyl 5-(1,1-difluoro-2-hydroxyethyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1,1-difluoro-2-hydroxyethyl)thiophene-3-carboxylate
• EN300-1954639
• 2228758-23-2

• Inchi： 1S/C8H8F2O3S/c1-13-7(12)5-2-6(14-3-5)8(9,10)4-11/h2-3,11H,4H2,1H3
• InChI Key： SCHHBBGIECVMQX-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C(CO)(F)F

Computed Properties

• Exact Mass: 222.01622161g/mol
• Monoisotopic Mass: 222.01622161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 5-(1,1-difluoro-2-hydroxyethyl)thiophene-3-carboxylate

Methyl 5-(1,1-Difluoro-2-Hydroxyethyl)Thiophene-3-Carboxylate: Properties, Applications, and Market Insights

Methyl 5-(1,1-difluoro-2-hydroxyethyl)thiophene-3-carboxylate (CAS No. 2228758-23-2) is a specialized organic compound with significant potential in pharmaceutical and material science applications. This fluorinated thiophene derivative combines unique structural features, including a difluoro-hydroxyethyl group and a methyl carboxylate moiety, making it valuable for researchers exploring novel bioactive molecules and advanced materials.

The compound's molecular structure features a thiophene ring substituted at the 3-position with a methyl carboxylate group and at the 5-position with a 1,1-difluoro-2-hydroxyethyl chain. This combination of functional groups contributes to its interesting physicochemical properties, including moderate polarity and potential hydrogen bonding capacity. Researchers are particularly interested in how the fluorine atoms influence the compound's electronic properties and biological activity.

In pharmaceutical research, methyl 5-(1,1-difluoro-2-hydroxyethyl)thiophene-3-carboxylate serves as a valuable building block for drug discovery. The presence of both fluorine and hydroxyl groups makes it attractive for developing metabolic stable compounds with improved bioavailability. Recent studies suggest potential applications in designing enzyme inhibitors and receptor modulators, particularly in areas like inflammation and metabolic disorders.

The material science field has shown growing interest in this compound due to its potential in creating fluorinated polymers and liquid crystals. The thiophene core provides conjugation possibilities, while the fluorine atoms can enhance thermal stability and alter electronic properties. These characteristics make it promising for organic electronic applications, including organic photovoltaics and semiconductor materials.

Synthetic approaches to methyl 5-(1,1-difluoro-2-hydroxyethyl)thiophene-3-carboxylate typically involve multi-step procedures starting from commercially available thiophene derivatives. Key steps often include Friedel-Crafts acylation, esterification, and fluorination reactions. Researchers are continuously optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with green chemistry principles.

The global market for specialized fluorinated compounds like methyl 5-(1,1-difluoro-2-hydroxyethyl)thiophene-3-carboxylate is experiencing steady growth, driven by increasing demand from pharmaceutical and advanced material sectors. Market analysts project particular growth in Asia-Pacific regions, where research and development activities in these fields are expanding rapidly. Custom synthesis providers are reporting increased inquiries about this compound, indicating rising research interest.

Analytical characterization of CAS 2228758-23-2 typically involves techniques such as NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC for purity assessment. The compound's stability under various conditions is an active area of investigation, with researchers examining its behavior under different temperature, humidity, and pH conditions to determine optimal storage and handling protocols.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of methyl 5-(1,1-difluoro-2-hydroxyethyl)thiophene-3-carboxylate, particularly in pharmaceutical applications. Several patent applications describe its use as an intermediate in synthesizing potential therapeutic agents, highlighting its importance in medicinal chemistry research and development pipelines.

Environmental and safety considerations for methyl 5-(1,1-difluoro-2-hydroxyethyl)thiophene-3-carboxylate are standard for laboratory chemicals of its class. While not classified as hazardous under current regulations, proper laboratory practices including the use of personal protective equipment are recommended when handling this compound. Researchers are advised to consult the material safety data sheet for specific handling instructions.

The future research directions for CAS 2228758-23-2 appear promising, with several academic and industrial research groups investigating its potential in various applications. Areas of particular interest include its use in developing new fluorinated materials with unique electronic properties and as a scaffold for drug discovery programs targeting various disease areas. The compound's versatility suggests it will remain an important tool for chemical innovation in coming years.

For researchers seeking methyl 5-(1,1-difluoro-2-hydroxyethyl)thiophene-3-carboxylate synthesis information or CAS 2228758-23-2 suppliers, several specialty chemical providers offer this compound in various quantities. The pricing typically reflects its specialized nature and the complexity of its synthesis, with costs varying based on purity requirements and order quantities.

In conclusion, methyl 5-(1,1-difluoro-2-hydroxyethyl)thiophene-3-carboxylate represents an interesting example of modern fluorinated heterocyclic chemistry with diverse potential applications. Its unique combination of structural features continues to attract research attention across multiple disciplines, from medicinal chemistry to materials science, making it a compound worth watching in chemical innovation landscapes.